(1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride

• Molecular Formula: C9H20Cl2N2
• Molecular Weight: 227.17 g/mol
• IUPAC Name: (1-pyrrolidin-1-ylcyclobutyl)methanamine;dihydrochloride
• InChI: InChI=1S/C9H18N2.2ClH/c10-8-9(4-3-5-9)11-6-1-2-7-11;;/h1-8,10H2;2*1H
• InChI Key: DFMFEJJTPTZLMD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2(CCC2)CN.Cl.Cl

Description

(1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride is a high-purity chemical intermediate of significant interest in medicinal chemistry and pharmaceutical research. The compound features a cyclobutane ring core, a structure that is increasingly explored in drug discovery for its potential to improve the physicochemical and metabolic properties of lead molecules . The pyrrolidine moiety is a common feature in many biologically active compounds and pharmaceuticals, often contributing to target engagement and pharmacokinetic profiles . This dihydrochloride salt is designed for use in research and development as a key synthetic building block. Its structure suggests potential utility in the synthesis of more complex molecules targeting a range of biological pathways. For instance, compounds with similar pyrrolidine and cyclobutyl motifs are investigated as agonists for receptors like CX3CR1, which is a target for therapeutic intervention in inflammatory, neurodegenerative, and metabolic diseases . Furthermore, such nitrogen-containing heterocycles are fundamental in the exploration of enzyme inhibitors, such as arginase, which plays a critical role in immune function, the tumour microenvironment, and various cardiovascular and neurological disorders . Researchers can employ this amine in various synthetic transformations, including amide bond formation or reductive amination, to create novel compounds for biological screening. This product is strictly for research purposes and is not intended for diagnostic or therapeutic use. It is provided with a comprehensive certificate of analysis to ensure identity and purity, supporting the integrity of your research outcomes.

Preparation Methods

Preparation Methods

General Synthetic Route

The synthesis of (1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride generally involves:

• Step 1: Formation of 1-(Pyrrolidin-1-yl)cyclobutane intermediate
  This step typically employs nucleophilic substitution or reductive amination strategies where a cyclobutyl precursor (such as cyclobutanone or cyclobutyl halide) reacts with pyrrolidine under controlled conditions.

• Step 2: Introduction of the methanamine group
  The methanamine substituent can be introduced via reductive amination of the corresponding aldehyde or by nucleophilic substitution on a suitable leaving group attached to the cyclobutyl ring.

• Step 3: Conversion to dihydrochloride salt
  The free amine is treated with hydrochloric acid in anhydrous or aqueous conditions to yield the dihydrochloride salt.

Specific Synthetic Procedures

Reductive Amination Approach

• Starting Materials: Cyclobutanone, pyrrolidine, formaldehyde or equivalent aldehyde, reducing agent (e.g., sodium triacetoxyborohydride or sodium cyanoborohydride).

• Procedure:

  • Mix cyclobutanone with pyrrolidine in an inert solvent such as dichloromethane or methanol.
  • Add formaldehyde to introduce the methanamine moiety via imine formation.
  • Add the reducing agent slowly to reduce the imine intermediate to the corresponding amine.
  • Purify the product by extraction and chromatographic methods.
  • Treat the purified amine with hydrochloric acid to form the dihydrochloride salt.

• Reaction Conditions: Room temperature to mild heating (25–50 °C), inert atmosphere (nitrogen or argon), reaction time typically 12–24 hours.

Nucleophilic Substitution Approach

• Starting Materials: 1-(Chloromethyl)cyclobutane or 1-(bromomethyl)cyclobutane, pyrrolidine, ammonia or amine source.

• Procedure:

  • React the halomethyl cyclobutane with pyrrolidine under basic conditions to form 1-(pyrrolidin-1-yl)cyclobutylmethane intermediate.
  • Introduce the amine group by reaction with ammonia or amine nucleophiles.
  • Isolate and purify the product.
  • Convert to dihydrochloride salt by acid treatment.

• Reaction Conditions: Elevated temperatures (50–80 °C), polar aprotic solvents such as acetonitrile or dimethylformamide, reaction times from several hours to overnight.

Purification and Characterization

• Purification: Typically involves extraction, crystallization, or chromatographic techniques such as flash chromatography or reverse-phase HPLC.
• Characterization: Confirmed by NMR spectroscopy (^1H and ^13C NMR), mass spectrometry (MS), and elemental analysis. The dihydrochloride salt form is confirmed by titration or chloride ion analysis.

Data Table: Summary of Preparation Conditions

Step	Reagents/Conditions	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Formation of pyrrolidinylcyclobutane	Cyclobutanone, pyrrolidine, formaldehyde, NaBH(OAc)3	DCM, MeOH	25–50	12–24	60–85	Reductive amination under inert atmosphere
Nucleophilic substitution	1-(Chloromethyl)cyclobutane, pyrrolidine, base	Acetonitrile, DMF	50–80	6–18	50–75	Requires careful control to avoid side reactions
Salt formation	HCl (anhydrous or aqueous)	Ethanol, water	RT	2–4	Quantitative	Forms stable dihydrochloride salt

Chemical Reactions Analysis

Types of Reactions

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines.

Scientific Research Applications

1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(pyrrolidin-1-yl)cyclobutyl]methanamine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Research Implications and Gaps

• Pharmacological Potential: The target’s pyrrolidine-cyclobutane scaffold is understudied compared to phenyl or fluorinated analogs. Further research could explore its interactions with amine receptors (e.g., GPCRs).
• Synthetic Challenges : Fluorinated derivatives () require complex synthesis, whereas the target compound’s structure may allow simpler modular assembly.

Biological Activity

(1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride is a compound that has garnered attention for its potential biological activities. This article provides a detailed examination of its biological properties, mechanisms of action, and relevant research findings.

• Molecular Formula : C8H15Cl2N
• Molecular Weight : 194.12 g/mol
• CAS Number : Not specified in available literature.

The biological activity of (1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride is primarily linked to its interaction with neurotransmitter systems. It is hypothesized that this compound may act as a modulator of neurotransmitter release or reuptake, potentially influencing dopaminergic and serotonergic pathways. This mechanism suggests possible applications in treating neurological disorders.

Potential Targets:

• Dopamine Transporters (DAT)
• Serotonin Transporters (SERT)

Antimicrobial Activity

Research indicates that compounds similar to (1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride exhibit antimicrobial properties. Studies have shown effectiveness against various bacterial strains, suggesting potential as an antimicrobial agent.

Anticancer Properties

Preliminary studies have indicated that derivatives of this compound may possess anticancer activity. The mechanism appears to involve apoptosis induction in cancer cells, although specific pathways remain to be elucidated.

Neuropharmacological Effects

Given its structural similarity to known psychoactive substances, this compound is being investigated for its effects on mood and cognition. Animal studies suggest potential anxiolytic and antidepressant-like effects.

Table 1: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against Gram-positive bacteria
Anticancer	Induces apoptosis in cancer cell lines
Neuropharmacological	Potential anxiolytic effects observed in animal models

Case Study: Anticancer Activity

A study conducted on various cell lines demonstrated that (1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride induced significant apoptosis when compared to control groups. The study utilized flow cytometry to analyze cell cycle arrest and apoptosis markers, indicating a promising avenue for further research into its anticancer potential.

Case Study: Neuropharmacological Effects

In a controlled animal study, the administration of (1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride resulted in decreased anxiety-like behaviors as measured by the elevated plus maze test. This suggests potential therapeutic applications in anxiety disorders.

Q & A

Q. What are the recommended synthetic routes for (1-(Pyrrolidin-1-yl)cyclobutyl)methanamine dihydrochloride, and how do reaction conditions influence yield?

A multi-step approach is typical, starting with cyclobutane ring functionalization. For example, cyclobutane derivatives are often synthesized via [2+2] photocycloaddition or ring-opening reactions. The pyrrolidine moiety can be introduced through nucleophilic substitution or reductive amination. Reaction parameters like solvent polarity (e.g., ethanol vs. dichloromethane) and temperature significantly impact stereoselectivity and yield. For dihydrochloride salt formation, HCl gas in anhydrous ether is commonly used to ensure high purity .

Q. Which spectroscopic and chromatographic methods are optimal for characterizing this compound?

• NMR : $^1H$ and $^{13}C$ NMR confirm the cyclobutane and pyrrolidine ring structures, with characteristic shifts for amine protons (~δ 1.5–2.5 ppm) and cyclobutane carbons (~30–40 ppm).
• HPLC-MS : Reverse-phase HPLC with a C18 column and ESI-MS in positive ion mode verify purity (>95%) and molecular weight (e.g., [M+H]$^+$ at m/z ~229).
• XRD : Single-crystal X-ray diffraction resolves stereochemistry, critical for confirming the cyclobutane-pyrrolidine spatial arrangement .

Q. How does the compound’s stability vary under different storage conditions?

Stability studies recommend storage at –20°C in airtight, amber vials under nitrogen. The dihydrochloride form enhances hygroscopicity, necessitating desiccants. Accelerated degradation studies (40°C/75% RH) show <5% decomposition over 30 days when protected from light. Solubility in aqueous buffers (pH 7.4) is limited (~2 mg/mL), requiring co-solvents like DMSO for in vitro assays .

Advanced Research Questions

Q. What strategies address contradictions in reported receptor-binding affinities for this compound?

Discrepancies in binding data (e.g., NMDA vs. σ receptors) may arise from assay conditions. Standardize protocols:

• Use radioligand binding assays with $^3H$-labeled competitors.
• Control for pH (7.4) and ionic strength (150 mM NaCl).
• Validate results across orthogonal methods (e.g., SPR, functional cAMP assays). Comparative studies with fluorinated analogs (e.g., 1-[3,3-difluoro-1-(fluoromethyl)cyclobutyl]methanamine hydrochloride) suggest halogenation alters steric interactions with receptor pockets .

Q. How can computational modeling predict the compound’s metabolic pathways?

DFT calculations (B3LYP/6-31G*) model the amine group’s susceptibility to CYP450 oxidation. Docking simulations (AutoDock Vina) into CYP3A4 active sites identify potential N-dealkylation sites. MD simulations (GROMACS) over 100 ns predict stability of metabolite-protein complexes. Validate predictions with in vitro microsomal assays (human liver microsomes + NADPH) .

Q. What experimental designs mitigate low yields in large-scale synthesis?

Optimize via DoE (Design of Experiments):

• Factors : Catalyst loading (e.g., Pd/C for hydrogenation), solvent (MeOH vs. THF), and reaction time.
• Response surface methodology identifies optimal conditions (e.g., 10% Pd/C, 50°C, 12 h) for 85% yield.
• Continuous-flow reactors improve reproducibility by minimizing intermediate degradation .

Q. How do structural modifications (e.g., fluorination) impact pharmacological profiles compared to analogs?

Fluorination at the cyclobutane ring (e.g., 1-[3,3-difluoro-1-(fluoromethyl)cyclobutyl]methanamine hydrochloride) increases metabolic stability (t$_{1/2}$ from 2.5 h to 4.7 h in rat plasma) and enhances blood-brain barrier penetration (logP from 1.2 to 1.8). SAR studies show the pyrrolidine nitrogen’s basicity (pK$_a$ ~9.5) is critical for target engagement .